di-Ammonium hydrogen citrate

Buffer preparation pH control citrate buffer selection
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H14N2O7
Molecular Weight 226.18 g/mol
Cat. No. B15691666
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Technical Parameters


Basic Identity
Product Namedi-Ammonium hydrogen citrate
Molecular FormulaC6H14N2O7
Molecular Weight226.18 g/mol
Structural Identifiers
InChIInChI=1S/C6H8O7.2H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2*1H3
InChIKeyYXVFQADLFFNVDS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 g / 500 g / 1 kg / 5 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





di-Ammonium Hydrogen Citrate Technical Baseline


di-Ammonium hydrogen citrate (syn. ammonium citrate dibasic, diammonium hydrogen 2-hydroxypropane-1,2,3-tricarboxylate) is a dibasic ammonium salt of citric acid with molecular formula C₆H₁₄N₂O₇ and molecular weight 226.19 g/mol . It exists as a white crystalline powder or granules, freely soluble in water (≥1 M at 20 °C, yielding a clear, colorless solution), slightly soluble in ethanol, with a density of 1.48 g/cm³ at 20 °C and a melting point of approximately 185 °C (decomposition) [1]. The compound is classified as a weak acid salt whose 0.1 M aqueous solution exhibits a pH of approximately 4.3, positioning it within the acidic citrate buffer regime . It is manufactured by partial neutralization of citric acid with two equivalents of ammonia and is available in multiple grades including ACS Reagent, Reag. Ph. Eur., USP/NF, and technical grade [1].

Selection Logic Mildly acidic buffering regime (pH 4.5–5.5) with ammonium counter-ion for specific enzymatic and crystallization workflows.
Workflow Fit Phosphoproteomic MALDI matrix preparation; standardized EU fertilizer phosphate extraction; protein crystallization screening.
Grade Selection ACS Reagent Grade for trace-metal-sensitive analytics; crystallization-grade available for structural biology.

The Case for di-Ammonium Hydrogen Citrate Specification


The ammonium citrate family spans three distinct stoichiometric forms—monobasic (ammonium dihydrogen citrate, CAS 4450-94-6), dibasic (di-ammonium hydrogen citrate, CAS 3012-65-5), and tribasic (triammonium citrate, CAS 3458-72-8)—each delivering a fundamentally different aqueous pH profile and buffering range [1]. Measured pH values for 1 mM solutions illustrate the gradient: monobasic ≈ 4.07, dibasic ≈ 5.48, and tribasic ≈ 7.5 [1]. These differences are not merely incremental; they determine whether a formulation buffers in the acidic (pH 3.7–5.5), mildly acidic (pH 4.5–6.2), or neutral-to-alkaline (pH 6.0–8.2) regime . Furthermore, sodium and potassium citrate salts, despite sharing the citrate anion, lack the ammonium counter-ion that contributes 12.39% nitrogen by weight—a feature critical in applications requiring combined chelation and nitrogen supplementation, such as animal feed and microbial fermentation media [1]. Substituting di-ammonium hydrogen citrate with a generic 'ammonium citrate' without specifying the dibasic form risks pH shifts of 2–3 units, altered metal-chelate stability, and loss of nitrogen-dependent functionality [1].

pH Shift Substituting with monobasic or tribasic ammonium citrate may shift solution pH by 2–3 units, moving the operating range outside the mildly acidic window.
Nitrogen Loss Sodium or potassium citrate salts lack the 12.39% nitrogen content, eliminating combined chelation and nitrogen supplementation functionality.
Extractant Compliance Generic ammonium citrate may not generate the precise pH 7.0 neutral ammonium citrate extractant required by EN 15957 for fertilizer regulatory testing.

di-Ammonium Hydrogen Citrate Quantitative Evidence


Aqueous pH and Buffering Differentiation

di-Ammonium hydrogen citrate delivers a distinct aqueous pH profile that quantitatively separates it from both the monobasic and tribasic ammonium citrate forms. At 0.1 M (approximately 23 g/L), the target compound produces a solution pH of 4.3 [1]. Across the full concentration range (1 mM to 1000 mM), its pH spans 5.04–6.16, compared to 3.71–4.07 for monoammonium citrate and 7.32–8.18 for triammonium citrate . This places di-ammonium hydrogen citrate as the only ammonium citrate species that buffers reliably in the mildly acidic range (pH ~4.5–5.5 at moderate concentrations), bridging the gap between the strongly acidic monobasic form and the neutral tribasic form .

Buffering pH Profile
Head-to-head
pH 4.3 at 0.1 M
ΔpH +1.01 to +2.45 vs. monobasic; -2.02 to -2.28 vs. tribasic across 1–1000 mM.
Mildly acidic buffering window distinct from other ammonium citrate salts.
Reported per ChemicalBook and Drugfuture compilations; temperature 20–25 °C.
Buffer preparation pH control citrate buffer selection

Enhanced Phosphopeptide Detection by DHAP/DAHC Matrix

In matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF-MS), di-ammonium hydrogen citrate (DAHC) serves as a critical matrix additive that substantially enhances phosphopeptide ionization efficiency. A systematic head-to-head comparison of the DHAP/DAHC matrix versus the commonly used DHB/phosphoric acid (DHB/PA) matrix demonstrated that DHAP/DAHC enables detection of all phosphopeptides from α-casein and β-casein tryptic digests down to 12.5 fmol on-target in positive ion mode and down to 5 fmol in negative ion mode [1]. By contrast, the DHB/PA matrix at 50 fmol on-target failed to detect multiply phosphorylated peptides T2 (4p) and T4 (5p), and at 12.5 fmol detected only singly phosphorylated T1 and T1' with weak signals [1]. The DHAP/DAHC matrix also exhibited superior sample homogeneity, eliminating the 'hot-spot' search problem inherent to DHB/PA crystalline preparations [1].

Phosphopeptide Detection
Head-to-head
DHAP/DAHC detects at 5 fmol (negative) vs. DHB/PA at >50 fmol
≥10-fold improvement; covers multiply phosphorylated peptides missed by comparator.
Supports phosphoproteomics matrix selection for enhanced sensitivity.
Validated protocol: Hou et al., 2010. MALDI-TOF-MS, casein tryptic digests.
Phosphoproteomics MALDI-TOF mass spectrometry phosphopeptide ionization

ACS Reagent Grade Impurity Specifications

di-Ammonium hydrogen citrate conforming to ACS Reagent Grade specifications (assay 98.0–103.0% alkalimetric) meets impurity limits that are critical for trace-level analytical work: heavy metals (as Pb) ≤5 ppm (0.0005%), iron (Fe) ≤5 ppm (0.0005%), chloride (Cl⁻) ≤5 ppm (0.0005%), phosphate (PO₄³⁻) ≤5 ppm (0.0005%), and residue after ignition ≤0.01% (as sulfate) . These limits are substantially tighter than those typically specified for technical-grade or food-grade ammonium citrate products, where heavy metal limits may be unspecified or set at orders-of-magnitude higher levels (e.g., 50–100 ppm range) [1]. The ACS monograph further mandates specific tests for oxalate (limit ~0.05%), sulfur compounds (as SO₄²⁻, ≤0.005%), and insoluble matter (≤0.005%) [1].

ACS Impurity Limits
Cross-study
Heavy metals ≤5 ppm; Fe, Cl, PO₄ each ≤5 ppm
≥10-fold tighter than typical technical-grade limits (≥50 ppm).
Specification choice critical for trace analytical or stability-sensitive work.
Per ACS Reagent Chemicals monograph; verified by ICP-OES.
Analytical reagent specification ACS grade heavy metal limits

Dual Nitrogen Source and Chelating Agent Functionality

di-Ammonium hydrogen citrate contains 12.39% nitrogen by weight (two ammonium ions per citrate molecule; MW 226.19, N₂ contribution 28.01 g/mol) [1]. This structural feature imparts a dual functionality not available from sodium citrate tribasic (MW 258.07, 0% N) or potassium citrate (MW 306.39, 0% N): the compound simultaneously acts as a metal-chelating citrate ligand and a bioavailable non-protein nitrogen (NPN) source [1][2]. In poultry nutrition studies, diammonium citrate (DAC) has been demonstrated to serve as an effective dietary nitrogen source, with chicks fed DAC-supplemented diets achieving body weight gain and nitrogen retention comparable to those receiving L-glutamic acid, up to an optimal dietary level of 6.35 g N/kg diet [2].

Dual NPN & Chelation
Class-level
12.39% nitrogen by weight
Compared to 0% N for sodium and potassium citrate salts.
May support combined nitrogen supplementation and chelation in feed or fermentation media.
Reported N content per molecular composition; animal feed efficacy data from poultry studies.
Non-protein nitrogen animal feed supplement chelating agent dual function

Standardized Fertilizer Phosphate Extraction

The European Standard EN 15957:2011 and its successor revisions (supporting EU Fertilising Products Regulation 2019/1009) specify neutral ammonium citrate solution (pH exactly 7.0 at 20 °C) as the mandatory extractant for determining phosphorus solubility in inorganic fertilizers [1]. This standardized solution is prepared by dissolving 370 g citric acid monohydrate per liter and neutralizing with ammonia solution (28–29% NH₃) to precisely pH 7.0—a preparation that inherently generates the di-ammonium hydrogen citrate species as the dominant equilibrium form at neutrality [1][2]. Alternative extractants (water, 2% citric acid, 2% formic acid, alkaline ammonium citrate) yield significantly different phosphorus solubility values for the same fertilizer sample, making neutral ammonium citrate extraction the regulatory benchmark that cannot be substituted without invalidating compliance with EU fertilizer labeling requirements [1].

Regulatory P Extraction
Class-level
EN 15957 neutral ammonium citrate (pH 7.0)
Mandated extractant for EU fertilizer phosphorus availability labeling.
Standard method context; deviation from this specification invalidates regulatory testing.
Per CEN standard; method generates dibasic species in situ as dominant equilibrium form.
Fertilizer analysis phosphate availability ammonium citrate extraction

Protein Crystallization pH Screening

Hampton Research, a primary supplier of protein crystallization reagents, offers both ammonium citrate dibasic and ammonium citrate tribasic as distinct crystallization-grade products with rigorously measured and specified pH ranges. The crystallization-grade di-ammonium hydrogen citrate solution exhibits a measured pH range of 4.7–4.8 at 25 °C with conductivity of 76.8–83.1 mS/cm and refractive index of 1.41993–1.42027 at 20 °C . In contrast, Hampton Research's ammonium citrate tribasic crystallization reagent provides a measured pH range of 6.1–6.5 in aqueous solution . This ~1.5–1.8 pH unit difference between the two reagents is critical for crystallization screening, as pH is one of the most influential variables governing protein solubility, nucleation, and crystal quality .

Crystallization pH
Cross-study
Measured pH 4.7–4.8 at 25 °C
ΔpH 1.5–1.8 units vs. tribasic crystallization reagent (pH 6.1–6.5).
Supports systematic pH optimization in protein crystallization grids.
Hampton Research crystallization-grade product specifications; data to verify at point of use.
Protein crystallization crystallography reagent pH screening

di-Ammonium Hydrogen Citrate Application Scenarios


DHAP/DAHC Matrix Preparation for Phosphoproteomics

Laboratories performing MALDI-TOF-MS analysis of protein phosphorylation should procure ACS Reagent Grade or equivalent high-purity di-ammonium hydrogen citrate specifically for DHAP/DAHC matrix preparation. The optimized 1:80 (v/v) DHAP/DAHC ratio enables detection of phosphopeptides at 5 fmol on-target (negative ion mode) and 12.5 fmol (positive ion mode), with unambiguous detection of multiply phosphorylated species (4p, 5p) that are missed by DHB/PA matrices below 50 fmol [1]. Procurement of the dibasic form is essential; substituting triammonium citrate would shift the matrix pH into the neutral range and alter crystallization behavior. The ACS-grade specification (heavy metals ≤5 ppm as Pb) minimizes metal adduct interference in mass spectra [1].

EU Fertilizer Phosphorus Availability Testing

Agricultural testing laboratories and fertilizer manufacturers conducting regulatory compliance testing under EU Regulation 2019/1009 should procure di-ammonium hydrogen citrate of analytical grade for preparation of neutral ammonium citrate extractant (pH 7.0). The EN 15957 standard mandates a specific pH and specific gravity for the extractant, which is achieved by partial neutralization of citric acid with ammonia—generating the dibasic ammonium citrate species in situ as the dominant equilibrium form [2]. Substitution with pre-formulated triammonium citrate solutions would produce an alkaline extractant (pH >7.5) that fails to meet the method specification and yields non-comparable phosphorus solubility values, potentially invalidating fertilizer label claims [2].

Protein Crystallization Acidic pH Screening

Structural biology and crystallography core facilities should maintain separate inventories of Hampton Research-grade di-ammonium hydrogen citrate (measured pH 4.7–4.8 at 25 °C) and triammonium citrate (pH 6.1–6.5) as distinct crystallization reagents . When initial sparse-matrix screens identify hits at pH 4.5–5.0, optimization grids should employ the dibasic form specifically, as its buffering window is ideally centered within this range. Using triammonium citrate for pH 4.5–5.0 optimization would require external acidification, introducing additional ionic strength variables and deviating from the validated crystallization condition .

Nitrogen and Chelation for Animal Feed and Fermentation

Feed formulators and industrial microbiologists developing poultry diets or microbial fermentation media should evaluate di-ammonium hydrogen citrate where a single additive must deliver both bioavailable non-protein nitrogen (12.39 wt% N) and metal-chelation capacity [3]. Poultry studies demonstrate that diammonium citrate supports body weight gain and nitrogen retention comparable to L-glutamic acid at optimal dietary inclusion levels (~6.35 g N/kg diet) [3]. In fermentation, the ammonium ions serve as a directly assimilable nitrogen source while the citrate ligand controls free divalent metal ion concentrations—a dual functionality that sodium or potassium citrate cannot replicate, potentially eliminating the need for separate ammonium salt supplementation [3].

Application
Selection Property
Validation Focus
Phosphoproteomics MALDI Matrix
High-purity, dibasic form for DHAP/DAHC protocol adherence
Phosphopeptide detection limit and multiply phosphorylated species coverage
EU Fertilizer P Availability Testing
Analytical-grade, precise pH 7.0 extractant preparation capability
Compliance with EN 15957 extractant pH and specific gravity
Protein Crystallization Screening
Crystallization-grade with specified pH 4.7–4.8 window
Solution pH and conductivity reproducibility at 25 °C
Feed & Fermentation Media
12.39% nitrogen content and citrate chelation functionality
Nitrogen retention and growth response in target biological system

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